Cas no 957061-89-1 (Acetamide,N-[4-(cyanomethyl)-2-thiazolyl]-)

• Product Name: Acetamide,N-[4-(cyanomethyl)-2-thiazolyl]-
• CAS No: 957061-89-1
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• CID: 802739
• PubChem ID: 45119582
• Update Time: 2025-04-19

Acetamide,N-[4-(cyanomethyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-(cyanomethyl)-2-thiazolyl]-
• ACETAMIDE,N-[4-(CYANOMETHYL)-THIAZOL-2-YL]-
• 957061-89-1
• SCHEMBL3904033

• Inchi： 1S/C7H7N3OS/c1-5(11)9-7-10-6(2-3-8)4-12-7/h4H,2H2,1H3,(H,9,10,11)
• InChI Key： YTSASKYLPVTEHU-UHFFFAOYSA-N
• SMILES： S1C=C(CC#N)N=C1NC(C)=O

Computed Properties

• Exact Mass: 181.03098303g/mol
• Monoisotopic Mass: 181.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94Ų